Dopamine Receptor
  • Fluphenazine decanoate dihydrochloride
    Fluphenazine decanoate dihydrochloride
    • Cat. No.:
    • B124634
    • CAS No.:
    • 1006061-35-3
    • Molecular Formula:
    • C32H46Cl2F3N3O2S
    • Molecular Weight:
    • 664.7 g/mol
    Description
    Fluphenazine decanoate dihydrochloride, also known as Fluphenazine decanoate dihydrochloride, is a useful research compound. Its molecular formula is C32H46Cl2F3N3O2S and its molecular weight is 664.7 g/mol. T...
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  • Apomorphine
    Apomorphine
    • Cat. No.:
    • B128758
    • CAS No.:
    • 58-00-4
    • Molecular Formula:
    • C17H17NO2
    • Molecular Weight:
    • 267.32 g/mol
    Description
    Apomorphine is an aporphine alkaloid. It has a role as an alpha-adrenergic drug, a serotonergic drug, an antidyskinesia agent, a dopamine agonist, an antiparkinson drug and an emetic. It derives from a hydride o...
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  • A68930 hydrochloride
    A68930 hydrochloride
    • Cat. No.:
    • B1664741
    • CAS No.:
    • 130465-39-3
    • Molecular Formula:
    • C16H18ClNO3
    • Molecular Weight:
    • 307.77 g/mol
    Description
    A-68930 hydrochloride is a selective D1 dopamine receptor agonist.
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  • Domperidone
    Domperidone
    • Cat. No.:
    • B1670879
    • CAS No.:
    • 57808-66-9
    • Molecular Formula:
    • C22H24ClN5O2
    • Molecular Weight:
    • 425.9 g/mol
    Description
    Domperidone is 1-[3-(Piperidin-1-yl)propyl]-1,3-dihydro-2H-benzimidazol-2-one in which the 4-position of the piperidine ring is substituted by a 5-chloro-1,3-dihydro-2H-benzimidazol-2-on-1-yl group. A dopamine a...
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  • Halopemide
    Halopemide
    • Cat. No.:
    • B1672926
    • CAS No.:
    • 59831-65-1
    • Molecular Formula:
    • C21H22ClFN4O2
    • Molecular Weight:
    • 416.9 g/mol
    Description
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  • Haloperidol
    Haloperidol
    • Cat. No.:
    • B1672928
    • CAS No.:
    • 52-86-8
    • Molecular Formula:
    • C21H23ClFNO2
    • Molecular Weight:
    • 375.9 g/mol
    Description
    Haloperidol is a Typical Antipsychotic.
    Haloperidol is a conventional antipsychotic agent used in the treatment of acute and chronic psychosis. Haloperidol therapy is commonly associated with minor serum aminotransferase elevations and in very rare instances has been linked to clinically apparent acute liver injury.
    Haloperidol is a phenylbutylpiperadine derivative with antipsychotic, neuroleptic, and antiemetic activities. Haloperidol competitively blocks postsynaptic dopamine (D2) receptors in the mesolimbic system of the brain, thereby eliminating dopamine neurotransmission and leading to antidelusionary and antihallucinagenic effects. Antagonistic activity mediated through D2 dopamine receptors in the chemoreceptive trigger zone (CTZ) accounts for its antiemetic activity.
    HALOPERIDOL is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1967 and has 7 approved and 16 investigational indications. This drug has a black box warning from the FDA.
    A phenyl-piperidinyl-butyrophenone that is used primarily to treat schizophrenia and other psychoses. It is also used in schizoaffective disorder, delusional disorders, ballism, and tourette syndrome (a drug of choice) and occasionally as adjunctive therapy in mental retardation and the chorea of huntington disease. It is a potent antiemetic and is used in the treatment of intractable hiccups. (From AMA Drug Evaluations Annual, 1994, p279)
    A phenyl-piperidinyl-butyrophenone that is used primarily to treat SCHIZOPHRENIA and other PSYCHOSES. It is also used in schizoaffective disorder, DELUSIONAL DISORDERS, ballism, and TOURETTE SYNDROME (a drug of choice) and occasionally as adjunctive therapy in INTELLECTUAL DISABILITY and the chorea of HUNTINGTON DISEASE. It is a potent antiemetic and is used in the treatment of intractable HICCUPS. (From AMA Drug Evaluations Annual, 1994, p279)
    See also: Droperidol (related);  Benperidol (related);  Haloperidol Decanoate (active moiety of) ... View More ..."> Haloperidol can cause developmental toxicity and female reproductive toxicity according to state or federal government labeling requirements.
    Haloperidol is a compound composed of a central piperidine structu...
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  • Haloperidol Decanoate
    Haloperidol Decanoate
    • Cat. No.:
    • B1672929
    • CAS No.:
    • 74050-97-8
    • Molecular Formula:
    • C31H41ClFNO3
    • Molecular Weight:
    • 530.1 g/mol
    Description
    Haloperidol decanoate is an organic molecular entity.
    Haloperidol Decanoate is the decanoate ester of haloperidol, a phenylbutylpiperadine derivative with antipsychotic, neuroleptic and antiemetic effects. Ha...
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  • Stepholidine
    Stepholidine
    • Cat. No.:
    • B1681138
    • CAS No.:
    • 16562-13-3
    • Molecular Formula:
    • C19H21NO4
    • Molecular Weight:
    • 327.4 g/mol
    Description
    l-Stepholidine has been reported in Fibraurea recisa, Stephania yunnanensis, and other organisms with data available.
    protoberberine alkaloid isolated from opium;  dual D1 receptor agonist and D2 recepto...
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  • Haloperidol
    Haloperidol
    • Cat. No.:
    • B7761647
    • CAS No.:
    • 61788-97-4
    • Molecular Formula:
    • C21H23ClFNO2
    • Molecular Weight:
    • 375.9 g/mol
    Description
    Haloperidol is a Typical Antipsychotic.
    Haloperidol is a conventional antipsychotic agent used in the treatment of acute and chronic psychosis. Haloperidol therapy is commonly associated with minor serum aminotransferase elevations and in very rare instances has been linked to clinically apparent acute liver injury.
    Haloperidol is a phenylbutylpiperadine derivative with antipsychotic, neuroleptic, and antiemetic activities. Haloperidol competitively blocks postsynaptic dopamine (D2) receptors in the mesolimbic system of the brain, thereby eliminating dopamine neurotransmission and leading to antidelusionary and antihallucinagenic effects. Antagonistic activity mediated through D2 dopamine receptors in the chemoreceptive trigger zone (CTZ) accounts for its antiemetic activity.
    A phenyl-piperidinyl-butyrophenone that is used primarily to treat SCHIZOPHRENIA and other PSYCHOSES. It is also used in schizoaffective disorder, DELUSIONAL DISORDERS, ballism, and TOURETTE SYNDROME (a drug of choice) and occasionally as adjunctive therapy in INTELLECTUAL DISABILITY and the chorea of HUNTINGTON DISEASE. It is a potent antiemetic and is used in the treatment of intractable HICCUPS. (From AMA Drug Evaluations Annual, 1994, p279)"> Haloperidol is a compound composed of a central piperidine structure with hydroxy and p-chlorophenyl substituents at position 4 and an N-linked p-fluorobutyrophenone moiety. It has a role as a serotonergic antag...
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  • Clozapine N-Oxide-d8
    Clozapine N-Oxide-d8
    • Cat. No.:
    • B15617763
    • CAS No.:
    • Molecular Formula:
    • C18H19ClN4O
    • Molecular Weight:
    • 350.9 g/mol
    Description
    Clozapine N-Oxide-d8 is a useful research compound. Its molecular formula is C18H19ClN4O and its molecular weight is 350.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Clozapine N-Oxide-d...
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